Cas no 14716-87-1 (6-sulfanylpyridine-2-carboxylic acid)

• Product Name: 6-sulfanylpyridine-2-carboxylic acid
• CAS No: 14716-87-1
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• CID: 158744
• PubChem ID: 819412
• Update Time: 2025-08-01

6-sulfanylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Mercaptopicolinic acid
• 2-Pyridinecarboxylicacid, 1,6-dihydro-6-thioxo-
• 6-Mercaptopyridine-2-carboxylic acid
• 6-sulfanylidene-1H-pyridine-2-carboxylic acid
• 2-Mercapto-pyridin-6-carbonsaeure
• 6-Carboxy-2-mercapto-pyridin
• 6-Mercapto-picolinsaeure
• 6-sulfanylpyridine-2-carboxylic acid
• mercaptonicotinic acid
• AKOS001053470
• AJ-333/25022085
• DTXSID10163599
• 14716-87-1
• FT-0766740
• 6-Mercapto-2-pyridinecarboxylic acid
• SCHEMBL20929036
• EN300-05538
• CS-0220012
• HMS1763G21

• Inchi： 1S/C6H5NO2S/c8-6(9)4-2-1-3-5(10)7-4/h1-3H,(H,7,10)(H,8,9)
• InChI Key： XAZPTGPAFUAPBU-UHFFFAOYSA-N
• SMILES： S=C1C=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 88.99000
• LogP: 1.06850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-sulfanylpyridine-2-carboxylic acid

6-Sulfanylpyridine-2-Carboxylic Acid: A Comprehensive Overview

6-Sulfanylpyridine-2-carboxylic acid, also known by its CAS number 14716-87-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a sulfanyl group at the 6-position and a carboxylic acid group at the 2-position, has garnered attention due to its versatile applications and intriguing chemical properties. Recent advancements in synthetic methodologies and its integration into diverse chemical systems have further underscored its potential in both academic research and industrial applications.

The synthesis of 6-sulfanylpyridine-2-carboxylic acid has been a focal point of recent studies. Researchers have explored various routes, including oxidative coupling reactions and catalytic transformations, to achieve efficient and scalable syntheses. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling of sulfur-containing precursors with pyridine derivatives. These methods not only enhance the yield but also enable the incorporation of functional groups at specific positions on the pyridine ring, paving the way for tailored chemical properties.

The chemical properties of 6-sulfanylpyridine-2-carboxylic acid are heavily influenced by the electronic effects of its substituents. The sulfanyl group at the 6-position introduces electron-donating characteristics, which modulate the reactivity of the molecule in various reactions. Conversely, the carboxylic acid group at the 2-position imparts acidic properties, making it amenable to participation in hydrogen bonding and other intermolecular interactions. This dual functionality renders the compound highly versatile in different chemical environments.

In terms of applications, 6-sulfanylpyridine-2-carboxylic acid has found utility in several areas. In materials science, it has been employed as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its ability to act as both a ligand and a bridging unit makes it an ideal candidate for designing porous materials with tailored pore structures and functionalities. Recent studies have demonstrated its effectiveness in adsorbing heavy metal ions from aqueous solutions, highlighting its potential in environmental remediation.

The biological activity of 6-sulfanylpyridine-2-carboxylic acid is another area that has attracted considerable research interest. Preliminary assays have indicated that this compound exhibits moderate antioxidant activity, likely due to the presence of sulfur-containing functional groups that can scavenge reactive oxygen species. Additionally, it has shown promise as a potential inhibitor of certain enzymes implicated in inflammatory processes, suggesting its potential role in drug discovery.

The integration of 6-sulfanylpyridine-2-carboxylic acid into supramolecular systems has also been explored. Its ability to form hydrogen bonds with complementary functional groups enables the construction of self-assembled structures with defined morphologies. Such systems hold promise for applications in sensors, drug delivery vehicles, and stimuli-responsive materials.

In conclusion, 6-sulfanylpyridine-2-carboxylic acid, with its unique structure and multifaceted properties, continues to be a subject of intense research activity. As new synthetic methods are developed and novel applications emerge, this compound is poised to make significant contributions across various domains of chemistry and materials science.